N-((5-oxo-1-(p-tolyl)pyrrolidin-3-yl)methyl)benzenesulfonamide

• IUPAC Name: N-[[1-(4-methylphenyl)-5-oxopyrrolidin-3-yl]methyl]benzenesulfonamide
• InChI: InChI=1S/C18H20N2O3S/c1-14-7-9-16(10-8-14)20-13-15(11-18(20)21)12-19-24(22,23)17-5-3-2-4-6-17/h2-10,15,19H,11-13H2,1H3
• InChI Key: ULDSCLXNKNBONF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)N2CC(CC2=O)CNS(=O)(=O)C3=CC=CC=C3
• Molecular Formula: C18H20N2O3S
• Molecular Weight: 344.4 g/mol

Description

Synthesis Analysis

The synthesis of similar compounds has been reported in the literature. For instance, a parallel solution-phase synthesis of 2-substituted 6-(5-oxo-1-phenylpyrrolidin-3-yl)pyrimidine-5-carboxamides was studied. The products were isolated by evaporation of the reaction mixtures followed by purification of the residues by DFCC over aluminium oxide, and evaporation of the eluates.

Scientific Research Applications

Transfer Hydrogenation Processes

N-(2-(Pyridin-2-yl)ethyl)benzenesulfonamide derivatives, including those similar to N-((5-oxo-1-(p-tolyl)pyrrolidin-3-yl)methyl)benzenesulfonamide, have been applied in transfer hydrogenation processes. These processes are important in organic synthesis, particularly in the conversion of ketones to alcohols. Studies have shown that these compounds can act as effective ligands in catalytic systems for transfer hydrogenation, demonstrating broad utility across various ketones and diones (Ruff et al., 2016).

Molecular and Supramolecular Structures

Research into N-(2-(Pyridin-2-yl)ethyl)benzenesulfonamide and its derivatives has also focused on their molecular and supramolecular structures. These studies are crucial for understanding the behavior of these compounds in various chemical contexts. Investigations have revealed interesting features, such as hydrogen bonding patterns and the influence of different substituents on molecular conformation (Jacobs et al., 2013).

Anticancer Applications

Certain derivatives of benzenesulfonamide, akin to N-((5-oxo-1-(p-tolyl)pyrrolidin-3-yl)methyl)benzenesulfonamide, have shown promise in anticancer research. These compounds have been synthesized and evaluated for their efficacy against cancer cell lines, with some derivatives demonstrating significant potency (Ghorab & Al-Said, 2012).

Antimicrobial Activity

Studies have also been conducted on the antimicrobial properties of N-pyridin-3-yl-benzenesulfonamide and related compounds. These investigations aim to explore the potential use of these compounds as antimicrobial agents, with some showing effectiveness against various bacterial strains (Ijuomah et al., 2022).